Cas no 1955506-68-9 (4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide)

• Product Name: 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide
• CAS No: 1955506-68-9
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5153239
• PubChem ID: 122360023
• Update Time: 2025-05-23

4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxamide, 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxo-
• 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide

• Inchi： 1S/C10H14N4O3/c1-13-4-6(3-12-13)8-9(10(11)16)17-5-7(15)14(8)2/h3-4,8-9H,5H2,1-2H3,(H2,11,16)
• InChI Key： PLYVDTWCTLCLAI-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)COC(C(N)=O)C1C1=CN(C)N=C1

Additional information on 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide

4-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide: A Comprehensive Overview

The compound 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide (CAS No. 1955506-68-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of a pyrazole ring and a carboxamide group further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The pyrazole ring in this compound is known for its aromatic stability and ability to participate in hydrogen bonding, which can significantly influence the compound's pharmacokinetic properties. Additionally, the carboxamide group introduces polarity, potentially enhancing solubility and bioavailability. These features make 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide a promising candidate for further exploration in therapeutic applications.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which have been shown to improve reaction efficiency and yield. Researchers have also explored the stereochemical outcomes of its synthesis, emphasizing the importance of controlling reaction conditions to achieve desired stereochemical purity. These findings underscore the compound's potential as a building block in more complex molecular architectures.

In terms of pharmacological activity, 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-5-oxomorpholine-2-carboxamide has demonstrated moderate inhibitory effects on certain kinase enzymes, suggesting its role as a lead compound in anti-cancer drug development. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) has been investigated, revealing potential applications in treating neurological disorders such as Alzheimer's disease.

Another area of interest lies in the compound's environmental fate and toxicity profile. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. However, further research is required to fully understand its long-term environmental impact and ensure sustainable use.

From a synthetic chemistry perspective, the compound's structure offers multiple sites for functionalization, enabling researchers to explore various analogs with enhanced biological activity. For instance, modifications at the methyl group or pyrazole ring could lead to compounds with improved potency or selectivity against specific targets.

In conclusion, 4-methyl-3-(1-methyl-1H-pyrazol-4-yll)-5 oxomorpholine 2 carboxamide represents a valuable addition to the arsenal of chemical entities being investigated for therapeutic applications. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a key player in future drug discovery efforts. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound's potential across diverse fields.